Cas no 1220219-59-9 (3-Cyano-5-methylphenylboronic acid pinacol ester)

3-Cyano-5-methylphenylboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The compound's cyano and methyl substituents offer versatility in synthesizing functionalized biaryl structures, particularly in pharmaceutical and materials science applications. The electron-withdrawing cyano group can influence reactivity, enabling selective coupling under mild conditions. This reagent is typically supplied with rigorous quality control to ensure consistent performance in catalytic transformations. Its shelf-stable nature and compatibility with diverse reaction conditions make it a practical choice for complex organic synthesis.
3-Cyano-5-methylphenylboronic acid pinacol ester structure
1220219-59-9 structure
Product Name:3-Cyano-5-methylphenylboronic acid pinacol ester
CAS No:1220219-59-9
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD18383798
CID:1026966
PubChem ID:59535126
Update Time:2025-10-21

3-Cyano-5-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 3-Cyano-5-methylphenylboronic acid pinacol ester
    • 3-Methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzonitrile
    • 3-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
    • ICOWRQHPEDTPCR-UHFFFAOYSA-N
    • FCH2800921
    • EBD2220179
    • OR361035
    • AX8211370
    • AB0067173
    • ST24028588
    • Z3998
    • (3-CYANO-5-METHYLPHENYL)BORONIC ACID PINACO
    • MFCD18383798
    • EN300-6473550
    • Z1443924438
    • A891237
    • 3-METHYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
    • SY108371
    • DS-14254
    • Benzonitrile, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SCHEMBL12327387
    • 3-Methyl-5-(4 pound not4 pound not5 pound not5-tetramethyl[1 pound not3 pound not2]dioxaborolan-2-yl)benzonitrile
    • DTXSID90732323
    • 1220219-59-9
    • (3-CYANO-5-METHYLPHENYL)BORONIC ACID PINACOL ESTER
    • CS-W021964
    • DB-094330
    • AKOS016006007
    • MDL: MFCD18383798
    • Inchi: 1S/C14H18BNO2/c1-10-6-11(9-16)8-12(7-10)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
    • InChI Key: ICOWRQHPEDTPCR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C#N)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 243.14300
  • Monoisotopic Mass: 243.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • PSA: 42.25000
  • LogP: 2.16588

3-Cyano-5-methylphenylboronic acid pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Cyano-5-methylphenylboronic acid pinacol ester

3-Cyano-5-methylphenylboronic acid pinacol ester (CAS No. 1220219-59-9): A Versatile Building Block in Modern Synthetic Chemistry

3-Cyano-5-methylphenylboronic acid pinacol ester (CAS No. 1220219-59-9) is a highly valuable reagent in the field of synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. This compound, known for its unique structural features and reactivity, has gained significant attention due to its versatility and ease of use in various synthetic transformations.

The chemical structure of 3-Cyano-5-methylphenylboronic acid pinacol ester consists of a boronic acid pinacol ester moiety attached to a 3-cyano-5-methylphenyl group. The boronic acid pinacol ester functionality is a key feature that makes this compound highly reactive in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and complex organic structures.

Recent advancements in the field have highlighted the importance of 3-Cyano-5-methylphenylboronic acid pinacol ester in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers utilized the unique reactivity of the boronic acid pinacol ester to efficiently couple it with various aryl halides, resulting in compounds with enhanced pharmacological properties.

In addition to its applications in drug discovery, 3-Cyano-5-methylphenylboronic acid pinacol ester has also found utility in the development of advanced materials. A recent study published in Advanced Materials explored the use of this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs). The researchers found that the presence of the cyano group and methyl substituent significantly influenced the electronic properties and stability of the resulting COFs, making them promising candidates for applications in catalysis and gas separation.

The synthetic accessibility and functional versatility of 3-Cyano-5-methylphenylboronic acid pinacol ester have also been leveraged in the development of new methodologies. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it serves as an efficient coupling partner for a wide range of substrates. This has led to the synthesis of complex molecules with high regioselectivity and stereoselectivity, which are crucial for both academic research and industrial applications.

The stability and handling properties of 3-Cyano-5-methylphenylboronic acid pinacol ester are also noteworthy. Unlike free boronic acids, which can be sensitive to air and moisture, the pinacol ester form is more stable and easier to handle, making it an ideal choice for large-scale synthesis and purification processes. This stability has been confirmed through various experimental studies, which have demonstrated that the compound can be stored under standard laboratory conditions without significant degradation.

In conclusion, 3-Cyano-5-methylphenylboronic acid pinacol ester (CAS No. 1220219-59-9) is a versatile and valuable reagent that continues to play a crucial role in modern synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers working in pharmaceuticals, materials science, and organic synthesis. As new methodologies and applications continue to emerge, this compound is poised to remain at the forefront of chemical innovation.

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